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Compound of Interest

Compound Name: 5-Decanone

Cat. No.: B1664179

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 5-decanone. Adherence to these protocols is critical for ensuring laboratory safety
and procedural integrity.

Chemical Safety and Properties

5-Decanone is a colorless liquid that may cause irritation.[1][2] It is crucial to handle this
chemical with appropriate personal protective equipment in a well-ventilated area.[3]

Quantitative Data Summary
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Property Value Source
Molecular Formula C10H200 [2][4]1[5][6]
Molecular Weight 156.27 g/mol [31[41[6]

CAS Number 820-29-1 [11[2][3]141[5]116]
Boiling Point 203.85°C [4][7]

Melting Point -9.2°C [4][7]

Flash Point 71°C/ 159.8°F [8]

Density 0.8284 g/cm? (estimate) [4107]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 5-decanone to minimize exposure risks.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile). Gloves must be

inspected before use.

Provides a barrier against skin

contact.[3]

Eye Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

Protects against accidental

splashes.[3]

Body Protection

A fully buttoned laboratory coat
or fire/flame resistant and

impervious clothing.

Prevents contamination of

personal clothing and skin.[3]

Respiratory Protection

A NIOSH-approved respirator
should be used if there is a risk
of aerosolization or if handling

outside a fume hood.

Prevents inhalation of vapors

or mists.[3]

Operational Plan: From Receipt to Disposal
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This step-by-step guide outlines the safe handling workflow for 5-decanone.
1. Pre-Operational Protocol

o Area Preparation: Ensure work is conducted in a well-ventilated area, preferably within a
chemical fume hood.[3]

o Equipment: Have all necessary equipment, including non-sparking tools, readily available.[3]
» Spill Kit: Ensure a spill kit with inert absorbent material (e.g., sand, silica gel) is accessible.[8]
e PPE Inspection: Inspect all PPE for integrity before use.

2. Handling Protocol

» Dispensing: When dispensing, avoid the formation of mists or aerosols.[3]

o Transfer: Use appropriate, clearly labeled containers for transferring the chemical.

e Heating: Keep away from open flames, hot surfaces, and sources of ignition.[3]

» Contamination Avoidance: Avoid contact with skin and eyes.[3]

3. Post-Handling Protocol

o Decontamination: Wipe down all work surfaces with a suitable cleaning agent.

e Hand Washing: Wash hands thoroughly with soap and water after handling.[3]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[3]

Disposal Plan

Proper disposal of 5-decanone and contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

1. Waste Segregation
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Solid Waste: Collect any contaminated disposable materials (e.g., gloves, absorbent pads) in
a sealed, clearly labeled hazardous waste container.

Liquid Waste: Collect unused 5-decanone and contaminated solutions in a separate, sealed,
and clearly labeled hazardous liquid waste container. Do not mix with other solvent waste
streams.

. Disposal Procedure

Licensed Disposal: Arrange for the disposal of the chemical waste through a licensed
chemical destruction plant.[3]

Incineration: Controlled incineration with flue gas scrubbing is a suitable disposal method.[3]

Container Disposal: Containers can be triple-rinsed and offered for recycling or
reconditioning. Alternatively, puncture the packaging to render it unusable and dispose of it in
a sanitary landfill.[3]

Environmental Precaution: Do not discharge the chemical into drains or sewer systems.[3]

Workflow and Safety Diagram
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Figure 1. Handling and Disposal Workflow for 5-Decanone

Click to download full resolution via product page

Caption: Figure 1. Handling and Disposal Workflow for 5-Decanone

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 5-
Decanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664179#personal-protective-equipment-for-
handling-5-decanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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